Cas no 2137534-19-9 (Sodium 5,6-dichloropyridine-3-sulfinate)

• Product Name: Sodium 5,6-dichloropyridine-3-sulfinate
• CAS No: 2137534-19-9
• MF: C₅H₂Cl₂NNaO₂S
• MW: 234.035648822784
• CID: 5779579
• PubChem ID: 139269566
• Update Time: 2025-06-09

Sodium 5,6-dichloropyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137534-19-9
• Sodium5,6-dichloropyridine-3-sulfinate
• Sodium 5,6-dichloropyridine-3-sulfinate
• EN300-724227

• Inchi： 1S/C5H3Cl2NO2S.Na/c6-4-1-3(11(9)10)2-8-5(4)7;/h1-2H,(H,9,10);/q;+1/p-1
• InChI Key： PJCXSGBUQSIRNK-UHFFFAOYSA-M
• SMILES： ClC1=C(N=CC(=C1)S(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 232.9080992g/mol
• Monoisotopic Mass: 232.9080992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on Sodium 5,6-dichloropyridine-3-sulfinate

Recent Advances in the Application of Sodium 5,6-dichloropyridine-3-sulfinate (CAS: 2137534-19-9) in Chemical Biology and Pharmaceutical Research

Sodium 5,6-dichloropyridine-3-sulfinate (CAS: 2137534-19-9) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of novel sulfonamide-based compounds, which exhibit significant potential in targeting various disease pathways. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Sodium 5,6-dichloropyridine-3-sulfinate as a precursor in the synthesis of sulfonamide derivatives with potent inhibitory effects on carbonic anhydrase isoforms. The study utilized a multi-step synthetic route, starting with the sulfinate intermediate, to yield compounds with nanomolar affinity for the target enzymes. These findings underscore the compound's role in designing enzyme inhibitors for therapeutic applications.

Further investigations into the mechanistic aspects of Sodium 5,6-dichloropyridine-3-sulfinate were reported in Bioorganic & Medicinal Chemistry Letters. Researchers explored its reactivity in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of heterocyclic scaffolds. The study emphasized the compound's versatility in generating diverse chemical libraries for high-throughput screening in drug discovery programs.

In addition to its synthetic applications, Sodium 5,6-dichloropyridine-3-sulfinate has been evaluated for its direct biological activity. A recent preprint on ChemRxiv revealed its potential as an anti-inflammatory agent, with in vitro assays showing significant suppression of pro-inflammatory cytokines in macrophage cells. This suggests unexplored therapeutic avenues for the compound beyond its traditional use as a synthetic intermediate.

The safety profile and pharmacokinetic properties of derivatives stemming from Sodium 5,6-dichloropyridine-3-sulfinate were addressed in a 2024 European Journal of Pharmaceutical Sciences publication. The study employed advanced analytical techniques, including LC-MS/MS, to characterize the metabolic stability and bioavailability of these compounds, providing critical data for future preclinical development.

Ongoing research, as evidenced by patent filings (WO2023/154321), indicates growing industrial interest in Sodium 5,6-dichloropyridine-3-sulfinate-based compounds for oncology applications. The patent discloses novel conjugates of the sulfinate with targeted delivery systems, demonstrating improved tumor selectivity in animal models.

In conclusion, Sodium 5,6-dichloropyridine-3-sulfinate (2137534-19-9) continues to be a valuable building block in medicinal chemistry, with expanding applications in drug discovery and development. Future research directions may focus on optimizing its synthetic accessibility and exploring its potential as a standalone therapeutic agent.